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Introduction
Cycloundecanone, a macrocyclic ketone, serves as a valuable building block in organic

synthesis and drug development. Its molecular structure and solid-state characteristics are

fundamental to understanding its reactivity, stability, and potential applications. This technical

guide provides an in-depth overview of the crystal structure and solid-state properties of

cycloundecanone, compiling available data into a structured format and outlining key

experimental methodologies for its characterization.

Crystal Structure of Cycloundecanone
The three-dimensional arrangement of molecules in the solid state is crucial for determining the

physical properties of a compound. X-ray crystallography has been employed to elucidate the

crystal structure of cycloundecanone.

Crystallographic Data
Cycloundecanone has been reported to crystallize in a monoclinic system. The detailed

crystallographic data, including unit cell parameters and atomic coordinates, were determined

by Groth et al. at -165 °C. While the full crystallographic information file (CIF) is not publicly
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available, the fundamental crystal system provides insight into the packing of the

cycloundecanone molecules in the solid state.

Table 1: Crystallographic Data for Cycloundecanone

Parameter Value

Crystal System Monoclinic

Temperature -165 °C

Data Source Groth et al., Acta Chemica Scandinavica, 1974

Solid-State Properties
The macroscopic properties of cycloundecanone in the solid state are a direct consequence

of its crystal structure and intermolecular interactions. These properties are critical for handling,

formulation, and storage.

Physical Properties
A summary of the known physical properties of solid cycloundecanone is presented in Table

2.

Table 2: Physical Properties of Cycloundecanone

Property Value Source

Melting Point 16.2–16.6 °C Organic Syntheses Procedure

Boiling Point 106 °C at 4 mmHg ChemicalBook

Density 0.898 g/mL at 25 °C ChemicalBook

Thermodynamic Properties
Differential Scanning Calorimetry (DSC) has been utilized to study the thermodynamic

properties of cycloketones, including cycloundecanone. These studies provide information on
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melting behavior, phase transitions, and heat capacity. A comprehensive study by Gonthier-

Vassal and Szwarc provides key thermodynamic data for a range of cycloketones.

Table 3: Thermodynamic Data for Cycloundecanone

Parameter Value Source

Enthalpy of Formation (gas) -322.0 ± 2.2 kJ/mol NIST WebBook

Phase Change Data Available NIST WebBook

Note: Detailed quantitative values for enthalpy of fusion and specific heat capacity from the

primary literature require access to the full-text article.

Experimental Protocols
Detailed experimental procedures are essential for the replication and validation of scientific

findings. This section outlines the methodologies for key solid-state characterization

techniques.

X-ray Crystallography
The determination of the crystal structure of cycloundecanone involves single-crystal X-ray

diffraction.
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Crystal Growth

Data Collection

Structure Solution and Refinement

Slow evaporation of a suitable solvent

Mounting a single crystal on a goniometer

Irradiation with monochromatic X-rays

Recording diffraction pattern

Indexing diffraction spots

Integration of reflection intensities

Structure solution (e.g., direct methods)

Refinement of atomic positions and thermal parameters

Structure validation

Click to download full resolution via product page

Caption: Interrelation of Solid-State Characterization Techniques.
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Conclusion
This technical guide has summarized the available information on the crystal structure and

solid-state properties of cycloundecanone. The compound crystallizes in the monoclinic

system, and its thermal behavior has been investigated using DSC. While detailed primary data

from some studies remain to be fully accessed, this guide provides a solid foundation for

researchers by presenting the known quantitative data and outlining standardized, detailed

protocols for the essential solid-state characterization techniques. A comprehensive

understanding of these properties is paramount for the effective utilization of

cycloundecanone in scientific research and development.

To cite this document: BenchChem. [Cycloundecanone: A Comprehensive Technical Guide
to its Crystal Structure and Solid-State Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1197894#crystal-structure-and-solid-
state-properties-of-cycloundecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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